(+/-)-6-Hydroxy-2-methoxy-2-methylchroman

• Molecular Formula: C11H14O3
• Molecular Weight: 194.23 g/mol
• IUPAC Name: 2-methoxy-2-methyl-3,4-dihydrochromen-6-ol
• InChI: InChI=1S/C11H14O3/c1-11(13-2)6-5-8-7-9(12)3-4-10(8)14-11/h3-4,7,12H,5-6H2,1-2H3
• InChI Key: REBBXRXJAYDFHV-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCC2=C(O1)C=CC(=C2)O)OC

Description

(+/-)-6-Hydroxy-2-methoxy-2-methylchroman is a useful research compound. Its molecular formula is C11H14O3 and its molecular weight is 194.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of the (±)-6-benzyloxy-2-methoxy-2-methylchroman prepared in Example 45 in 250 ml. of ethanol was added 2.5 g. of 10% palladium on carbon catalyst, and the resulting mixture was hydrogenated at atmospheric pressure and room temperature. After 9 hours, the uptake of hydrogen (3100 ml.) had ceased. The catalyst was removed by filtration and the filtrates were stripped of solvent at reduced pressure. Crystallization of the solid residue from ether-30°-60° petroleum ether gave (±)-6-hydroxy-2-methoxy-2-methylchroman as white needles, m.p. 128°-130°.